Cas no 1017778-54-9 (2-Fluoro-4,6-bis(trifluoromethyl)phenylacetic acid)

• Product Name: 2-Fluoro-4,6-bis(trifluoromethyl)phenylacetic acid
• CAS No: 1017778-54-9
• MF: C₁₀H₅F₇O₂
• MW: 290.13432765007
• CID: 2952910
• PubChem ID: 46737587
• Update Time: 2025-10-23

2-Fluoro-4,6-bis(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-氟-4,6-双(三氟甲基)苯乙酸
• 2-FLUORO-4,6-BIS(TRIFLUOROMETHYL)PHENYLACETIC ACID
• 2-(2-Fluoro-4,6-bis(trifluoromethyl)phenyl)acetic acid
• 2-[2-fluoro-4,6-bis(trifluoromethyl)phenyl]acetic acid
• 2-(2-Fluoro-4,6-bis(trifluoromethyl)phenyl)aceticacid
• DTXSID601223009
• AKOS015956787
• 1017778-54-9
• JS-4658
• MFCD09258675
• 2-Fluoro-4,6-bis(trifluoromethyl)benzeneacetic acid
• 2-Fluoro-4,6-bis(trifluoromethyl)phenylacetic acid

• MDL： MFCD09258675
• Inchi： 1S/C10H5F7O2/c11-7-2-4(9(12,13)14)1-6(10(15,16)17)5(7)3-8(18)19/h1-2H,3H2,(H,18,19)
• InChI Key： KJFANMNUQMULPT-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1CC(=O)O

Computed Properties

• Exact Mass: 290.01777653Da
• Monoisotopic Mass: 290.01777653Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Fluoro-4,6-bis(trifluoromethyl)phenylacetic acid

Comprehensive Overview of 2-Fluoro-4,6-bis(trifluoromethyl)phenylacetic acid (CAS No. 1017778-54-9)

2-Fluoro-4,6-bis(trifluoromethyl)phenylacetic acid (CAS No. 1017778-54-9) is a fluorinated aromatic compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structure, featuring fluoro and trifluoromethyl groups, enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in developing high-performance materials and bioactive molecules.

The compound's molecular formula is C₁₀H₅F₇O₂, and its molecular weight is 278.14 g/mol. The presence of multiple fluorine atoms contributes to its lipophilicity and metabolic stability, which are critical properties in drug design. Recent studies highlight its role in medicinal chemistry, particularly in the synthesis of enzyme inhibitors and receptor modulators. This aligns with the growing demand for fluorinated pharmaceuticals, a trend driven by their improved bioavailability and target specificity.

In agrochemicals, 2-Fluoro-4,6-bis(trifluoromethyl)phenylacetic acid serves as a precursor for herbicides and pesticides. Its trifluoromethyl groups enhance the compound's ability to penetrate plant cell walls, improving efficacy. With the global push toward sustainable agriculture, this compound is gaining attention for its potential in developing low-toxicity and high-efficiency crop protection agents. Industry experts are also exploring its use in green chemistry applications, minimizing environmental impact.

The compound's synthetic routes and purification methods are topics of active research. Optimizing its production is crucial for scaling up industrial applications. Recent advancements in catalysis and flow chemistry have improved yields and reduced waste, addressing the need for cost-effective and eco-friendly manufacturing processes. These developments resonate with the broader shift toward circular economy principles in chemical production.

From a material science perspective, 2-Fluoro-4,6-bis(trifluoromethyl)phenylacetic acid is investigated for its role in advanced polymers and coatings. Its fluorinated backbone imparts thermal stability and chemical resistance, making it suitable for high-performance applications. This aligns with the rising demand for durable materials in electronics, aerospace, and automotive industries. Researchers are also exploring its potential in energy storage systems, such as lithium-ion batteries, where stability and efficiency are paramount.

Safety and handling of 2-Fluoro-4,6-bis(trifluoromethyl)phenylacetic acid are well-documented, with standard protocols for storage and transportation. Its non-hazardous nature under normal conditions makes it a practical choice for laboratories and industrial settings. However, users are advised to follow good laboratory practices (GLP) to ensure safe handling. This emphasis on safety reflects the broader industry focus on responsible chemical management and regulatory compliance.

In summary, 2-Fluoro-4,6-bis(trifluoromethyl)phenylacetic acid (CAS No. 1017778-54-9) is a versatile compound with wide-ranging applications. Its unique properties and adaptability to modern chemical challenges make it a subject of ongoing research and innovation. As industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.